Cas no 40061-31-2 (1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-)
40061-31-2 structure
Product Name:1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-
CAS No:40061-31-2
MF:C14H11NO2
MW:225.242643594742
CID:326515
PubChem ID:11586625
Update Time:2025-04-19
1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-
- 1-(4-methylphenyl)-2-pyridin-3-ylethane-1,2-dione
- 1-PYRIDIN-3-YL-2-P-TOLYL-ETHANE-1,2-DIONE
- 1-(p-Tolyl)-2-(3-pyridyl)-glyoxal
- 1-(pyridin-3-yl)-2-p-tolyl-ethane-1,2-dione
- 1-Pyridin-3-yl-2-p-tolyl-ethane-1,2
- AB49366
- AC-20885
- AGN-PC-00C4UQ
- -dione
- Ethanedione, (4-methylphenyl)-3-pyridinyl-
- 40061-31-2
- SCHEMBL11815240
- AKOS015965904
- DTXSID50468999
-
- Inchi: 1S/C14H11NO2/c1-10-4-6-11(7-5-10)13(16)14(17)12-3-2-8-15-9-12/h2-9H,1H3
- InChI Key: NBCBJEXDJGFDKO-UHFFFAOYSA-N
- SMILES: O=C(C(C1C=NC=CC=1)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 225.078978594g/mol
- Monoisotopic Mass: 225.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 47Ų
Experimental Properties
- Density: 1.186
- Boiling Point: 397.86°C at 760 mmHg
- Flash Point: 196.955°C
- Refractive Index: 1.591
1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
40061-31-2 (1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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